Cas no 70729-05-4 (1-Bromo-4-tert-butyl-2-nitro-benzene-)

• Product Name: 1-Bromo-4-tert-butyl-2-nitro-benzene-
• CAS No: 70729-05-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD11845934
• CID: 1027809
• PubChem ID: 11253906
• Update Time: 2025-04-20

1-Bromo-4-tert-butyl-2-nitro-benzene- Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(tert-butyl)-2-nitrobenzene
• 1-bromo-4-tert-butyl-2-nitrobenzene
• 4-BROMO-3-NITRO-TERT-BUTYLBENZENE
• FT-0723817
• MFCD11845934
• XACFLGSMDUITKB-UHFFFAOYSA-N
• SCHEMBL6074349
• AT11363
• 70729-05-4
• DTXSID80460249
• BS-24511
• SY353279
• 1-Bromo-4-tert-butyl-2-nitro-benzene
• AMY7224
• VCA72905
• AKOS016001500
• DA-03397
• 1-Bromo-4-tert-butyl-2-nitro-benzene-

• MDL： MFCD11845934
• Inchi： 1S/C10H12BrNO2/c1-10(2,3)7-4-5-8(11)9(6-7)12(13)14/h4-6H,1-3H3
• InChI Key： XACFLGSMDUITKB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 257.00516
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14